Cas no 23975-64-6 (1,3-Butanedione,1-(3-bromophenyl)-4,4,4-trifluoro-)

• Product Name: 1,3-Butanedione,1-(3-bromophenyl)-4,4,4-trifluoro-
• CAS No: 23975-64-6
• MF: C₁₀H₆BrF₃O₂
• MW: 295.052652835846
• CID: 240319
• PubChem ID: 43186930
• Update Time: 2025-06-09

1,3-Butanedione,1-(3-bromophenyl)-4,4,4-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione,1-(3-bromophenyl)-4,4,4-trifluoro-
• 1-(3-BROMOPHENYL)-4,4,4-TRIFLUOROBUTANE-1,3-DIONE
• 4,4,4-TRIFLUORO-1-(3-BROMOPHENYL)-1,3-BUTANEDIONE
• 1-(3-bromophenyl)-4,4,4-tris(fluoranyl)butane-1,3-dione
• 1,3-Butanedione,1-(3-bromophenyl)-4,4,4-trifluoro
• 4-(3'-Bromophenyl)-1,1,1-trifluorobutane-2,4-dione
• AKOS000210407
• 23975-64-6
• C78084
• 1-(3-bromo-phenyl)-4,4,4-trifluoro-butane-1,3-dione
• CS-0323914
• DTXSID40655694
• A817016
• SCHEMBL4906913

• MDL： MFCD03421410
• Inchi： 1S/C10H6BrF3O2/c11-7-3-1-2-6(4-7)8(15)5-9(16)10(12,13)14/h1-4H,5H2
• InChI Key： LGJKDRDJPDRKEX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(CC(C(F)(F)F)=O)=O

Computed Properties

• Exact Mass: 293.95000
• Monoisotopic Mass: 293.95
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.606
• Melting Point: 45-47°C
• Boiling Point: 307.8°C at 760 mmHg
• Flash Point: 139.9°C
• Refractive Index: 1.496
• PSA: 34.14000
• LogP: 3.15330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1,3-Butanedione,1-(3-bromophenyl)-4,4,4-trifluoro-

Recent Advances in the Study of 1,3-Butanedione,1-(3-bromophenyl)-4,4,4-trifluoro- (CAS: 23975-64-6)

The compound 1,3-Butanedione,1-(3-bromophenyl)-4,4,4-trifluoro- (CAS: 23975-64-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated diketone derivative, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, material science, and agrochemical development. The presence of both bromophenyl and trifluoromethyl groups in its structure enhances its reactivity and biological activity, making it a valuable scaffold for further chemical modifications.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its role as an intermediate in the development of novel therapeutic agents. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm its purity and structural integrity. Additionally, computational modeling has been utilized to predict its physicochemical properties and potential interactions with biological targets, providing a foundation for its application in medicinal chemistry.

One of the key findings in recent literature is the compound's ability to act as a precursor for the synthesis of fluorinated heterocycles, which are increasingly recognized for their pharmacological relevance. For instance, derivatives of 1,3-Butanedione,1-(3-bromophenyl)-4,4,4-trifluoro- have demonstrated inhibitory activity against specific enzymes involved in inflammatory pathways, suggesting their potential as anti-inflammatory agents. Further in vitro and in vivo studies are underway to validate these findings and explore their therapeutic implications.

In the context of agrochemical research, this compound has been investigated for its potential as a building block for the development of new pesticides. The trifluoromethyl group, known for its ability to enhance the bioactivity and stability of agrochemicals, makes this compound particularly attractive for such applications. Preliminary studies have shown that derivatives of 1,3-Butanedione,1-(3-bromophenyl)-4,4,4-trifluoro- exhibit promising insecticidal and herbicidal activities, although further optimization is required to improve their selectivity and environmental safety.

Despite these advancements, challenges remain in the large-scale synthesis and application of this compound. Issues such as yield optimization, cost-effectiveness, and scalability need to be addressed to facilitate its broader adoption in industrial and pharmaceutical settings. Collaborative efforts between academic researchers and industry stakeholders are essential to overcome these hurdles and unlock the full potential of 1,3-Butanedione,1-(3-bromophenyl)-4,4,4-trifluoro- in various domains.

In conclusion, the recent research on 1,3-Butanedione,1-(3-bromophenyl)-4,4,4-trifluoro- (CAS: 23975-64-6) highlights its versatility and potential as a key intermediate in chemical biology and pharmaceutical development. Ongoing studies are expected to provide deeper insights into its mechanisms of action and expand its applications in drug discovery and agrochemical innovation. As the field continues to evolve, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in health and agriculture.